Cas no 80225-53-2 (Rosmanol)

Rosmanol structure
Rosmanol structure
Product Name:Rosmanol
CAS No:80225-53-2
MF:C20H26O5
MW:346.417446613312
MDL:MFCD12031636
CID:60197
Update Time:2024-10-27

Rosmanol Chemical and Physical Properties

Names and Identifiers

    • Rosmarinic acid
    • [4aR-(4aa,9b,10a,10ab)]-1,3,4,9,10,10a-Hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-2H-10,4a-(epoxymethano)phenanthren-12-one
    • [4aR-(4aa,9b,10a,10ab)]-1,3,4,9,10,10a-Hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-2H-10,4a-(epoxymethano)
    • Rosmanol
    • (4bR,8aS,9S,10S)-3,4,10-Trihydroxy-2-isopropyl-8,8-dimethyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epoxymethano)phenanthren-12-one
    • Oxydesaminoisorosmaricin
    • F25TV383OC
    • AK101906
    • (4aR,9S,10S,10aS)-1,3,4,9,10,10a-Hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-2H-10,4a-(epoxymethano)phenanthren-12-one (ACI)
    • 2H-10,4a-(Epoxymethano)phenanthren-12-one, 1,3,4,9,10,10a-hexahydro-5,6,9-trihydroxy-1,1-dimethyl-7-(1-methylethyl)-, [4aR-(4aα,9β,10α,10aβ)]- (ZCI)
    • MDL： MFCD12031636
    • Inchi： 1S/C20H26O5/c1-9(2)10-8-11-12(15(23)13(10)21)20-7-5-6-19(3,4)17(20)16(14(11)22)25-18(20)24/h8-9,14,16-17,21-23H,5-7H2,1-4H3/t14-,16+,17-,20-/m0/s1
    • InChI Key： LCAZOMIGFDQMNC-FORWCCJISA-N
    • SMILES： O=C1O[C@H]2[C@@H]3[C@]1(CCCC3(C)C)C1C(O)=C(O)C(C(C)C)=CC=1[C@@H]2O

Computed Properties

  • Exact Mass: 346.17800
  • Monoisotopic Mass: 346.17802393 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87
  • Molecular Weight: 346.4
  • XLogP3: 3.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.33
  • Boiling Point: 574.186 ℃ at 760 mmHg
  • PSA: 86.99000
  • LogP: 3.25770

Rosmanol Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Rosmanol Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Rosmanol Pricemore >>

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Rosmanol Production Method

Production Method 1

5957-80-2 5957-80-2
80225-53-2 80225-53-2
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water ;  rt
Reference
Inhibition of squalene synthase of rat liver by abietane diterpenes derivatives
Macias-Alonso, Mariana; et al, Natural Product Research, 2021, 35(17), 2972-2976

Production Method 2

5957-80-2 5957-80-2
80225-53-2 80225-53-2
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water
Reference
Semisynthesis of Rosmanol and Its Derivatives. Easy Access to Abietatriene Diterpenes Isolated from the Genus Salvia with Biological Activities
Marrero, Joaquin G.; et al, Journal of Natural Products, 2002, 65(7), 986-989

Production Method 3

5957-80-2 5957-80-2
80225-53-2 80225-53-2
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water ;  6.5 h, rt
Reference
Biomimetic syntheses of C23 terpenoids: structural revision of salyunnanin A and confirmation of hassanane
Zhang, Xun; et al, Organic Chemistry Frontiers, 2018, 5(23), 3469-3475

Production Method 4

3650-09-7 3650-09-7
80225-53-2 80225-53-2
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Hydrogen peroxide Catalysts: Iron chloride (FeCl3) Solvents: Acetic acid ,  Water ;  15 °C; 4 h, 15 °C
2.1 Reagents: Sodium bicarbonate Solvents: Acetone ,  Water ;  6.5 h, rt
Reference
Biomimetic syntheses of C23 terpenoids: structural revision of salyunnanin A and confirmation of hassanane
Zhang, Xun; et al, Organic Chemistry Frontiers, 2018, 5(23), 3469-3475

Rosmanol Raw materials

Rosmanol Preparation Products

Rosmanol Related Literature

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